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Compound of Interest

Compound Name: gamma-HIMACHALENE

Cat. No.: B1207338

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of the safety and handling protocols for y-
Himachalene is paramount. This document provides essential information regarding personal
protective equipment, operational procedures, and disposal plans to ensure a safe laboratory
environment.

Physical and Chemical Properties

A summary of the known quantitative data for y-Himachalene is presented below. This
information is crucial for assessing the potential hazards and for developing appropriate
handling procedures.
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Property Value Source
Molecular Formula CisHz4 [1]
Molecular Weight 204.35 g/mol [1]
N , 267.00 to 268.00 °C @ 760.00
Boiling Point [11[2]
mm Hg

_ 104.44 °C (220.00 °F) - Closed
Flash Point [2]
Cup

Insoluble in water; Soluble in

Solubility alcohol.[2]

0.013 mmHg @ 25.00 °C
Vapor Pressure . [2]
(estimated)

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive safety data sheet (SDS) for pure y-Himachalene is not readily
available, information from safety data sheets for mixtures containing y-Himachalene, such as
Cedar (Himalaya Cedar) oil, indicates potential hazards. The hazard statements associated
with this mixture include:

H304: May be fatal if swallowed and enters airways.[3]

H315: Causes skin irritation.[3]

H317: May cause an allergic skin reaction.[3]

H400: Very toxic to aquatic life.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Given these potential hazards, the following personal protective equipment is essential when
handling y-Himachalene:
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o Eye Protection: Chemical safety goggles should be worn to protect against splashes.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required to prevent skin
contact.

« Skin and Body Protection: A lab coat or other protective clothing should be worn. In cases of
potential significant exposure, a chemical-resistant apron or suit may be necessary.

e Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of vapors.

Operational and Disposal Plans

Handling and Storage:

» Handle in a well-ventilated area, and avoid contact with skin and eyes.
o Keep away from heat, sparks, and open flames.

« Store in a tightly closed container in a cool, dry place.

Spill Procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a sealed container for disposal.

Clean: Clean the spill area with soap and water.

Disposal:

o All waste, including contaminated absorbent materials and empty containers, must be
disposed of as hazardous waste in accordance with local, state, and federal regulations. Do
not dispose of down the drain or in the regular trash.
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Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of y-
Himachalene in a laboratory setting.
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Caption: Workflow for safe y-Himachalene handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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